Cas no 126826-57-1 (Benzenesulfonamide,N-(1-butyl-2-pyrrolidinylidene)-4-methyl-)

Benzenesulfonamide,N-(1-butyl-2-pyrrolidinylidene)-4-methyl- structure
126826-57-1 structure
Product Name:Benzenesulfonamide,N-(1-butyl-2-pyrrolidinylidene)-4-methyl-
CAS No:126826-57-1
MF:C15H22N2O2S
MW:294.412382602692
CID:173303
PubChem ID:9589291
Update Time:2025-04-19

Benzenesulfonamide,N-(1-butyl-2-pyrrolidinylidene)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-(1-butyl-2-pyrrolidinylidene)-4-methyl-
    • N-(1-butylpyrrolidin-2-ylidene)-4-methylbenzenesulfonamide
    • Benzenesu<wbr>
    • LogP
    • N-(1-Butyl-2-pyrrolidinylidene)-4-methylbenzenesulfonamide
    • Benzenesulfonamide, N-(1-butyl-2-pyrrolidinylidene)-4-methyl-
    • 126826-57-1
    • Inchi: 1S/C15H22N2O2S/c1-3-4-11-17-12-5-6-15(17)16-20(18,19)14-9-7-13(2)8-10-14/h7-10H,3-6,11-12H2,1-2H3/b16-15+
    • InChI Key: CSMSPNKITJXZAK-FOCLMDBBSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(/N=C1\CCCN\1CCCC)(=O)=O

Computed Properties

  • Exact Mass: 294.14036
  • Monoisotopic Mass: 294.14
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 58.1Ų

Experimental Properties

  • Density: 1.17
  • Boiling Point: 425.6°Cat760mmHg
  • Flash Point: 211.2°C
  • Refractive Index: 1.575
  • PSA: 49.74
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